Cas no 176912-29-1 (4-(Bromomethyl)-8-Fluoroquinolin-2(1h)-One)

• Product Name: 4-(Bromomethyl)-8-Fluoroquinolin-2(1h)-One
• CAS No: 176912-29-1
• MF: C₁₀H₇BrFNO
• MW: 256.071085214615
• MDL: MFCD18711491
• CID: 2782745
• PubChem ID: 42640272
• Update Time: 2025-10-12

4-(Bromomethyl)-8-Fluoroquinolin-2(1h)-One Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-8-Fluoroquinolin-2(1h)-One
• ZYDYBCDPBZBCEM-UHFFFAOYSA-N
• SCHEMBL3949025
• 176912-29-1
• AKOS023384945
• SB70046
• 4-(bromomethyl)-8-fluoroquinolin-2-ol
• AS-35788
• DTXSID70655309
• MFCD18711491

• MDL： MFCD18711491
• Inchi： 1S/C10H7BrFNO/c11-5-6-4-9(14)13-10-7(6)2-1-3-8(10)12/h1-4H,5H2,(H,13,14)
• InChI Key： ZYDYBCDPBZBCEM-UHFFFAOYSA-N
• SMILES： BrCC1=CC(NC2C(=CC=CC=21)F)=O

Computed Properties

• Exact Mass: 254.96950Da
• Monoisotopic Mass: 254.96950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid

4-(Bromomethyl)-8-Fluoroquinolin-2(1h)-One Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 4-(Bromomethyl)-8-Fluoroquinolin-2(1h)-One

Comprehensive Overview of 4-(Bromomethyl)-8-Fluoroquinolin-2(1H)-One (CAS No. 176912-29-1)

4-(Bromomethyl)-8-Fluoroquinolin-2(1H)-One is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a bromomethyl group and a fluoroquinolinone core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science. The CAS number 176912-29-1 is often used to identify this compound in databases and regulatory documents.

The growing interest in fluoroquinolone derivatives has propelled the demand for compounds like 4-(Bromomethyl)-8-Fluoroquinolin-2(1H)-One. This compound is particularly noted for its potential in developing antimicrobial and anticancer agents. Recent studies highlight its role in targeting specific enzymes and pathways, making it a subject of intense research. Users often inquire about its synthesis methods, purity standards, and commercial availability, reflecting its importance in modern chemistry.

From an industrial perspective, 4-(Bromomethyl)-8-Fluoroquinolin-2(1H)-One is synthesized through multi-step organic reactions, often involving halogenation and cyclization processes. The presence of both bromine and fluorine atoms enhances its reactivity, enabling diverse functionalizations. Laboratories and manufacturers prioritize high-purity grades of this compound to ensure consistent results in downstream applications. Questions about its stability, storage conditions, and handling precautions are common among users.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 4-(Bromomethyl)-8-Fluoroquinolin-2(1H)-One. Sustainable alternatives to traditional halogenation methods, such as catalytic bromination, are gaining traction. This aligns with global trends toward reducing hazardous waste and improving process efficiency. The compound's role in bioconjugation and proteomics further expands its utility, attracting attention from biotech and diagnostics sectors.

The analytical characterization of 4-(Bromomethyl)-8-Fluoroquinolin-2(1H)-One involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, addressing quality control challenges. Users frequently search for spectral data and reference standards to validate their findings. The compound's compatibility with various solvents and reagents is another area of practical interest.

Emerging applications of 4-(Bromomethyl)-8-Fluoroquinolin-2(1H)-One include its use in fluorescence labeling and molecular imaging. Its fluorophore-like properties make it suitable for tracking biological processes in real time. This has led to increased demand in life sciences, particularly for studying cellular mechanisms and drug interactions. Researchers also investigate its potential in photodynamic therapy, a cutting-edge approach to treating certain medical conditions.

Regulatory compliance and safety data are critical for handling 4-(Bromomethyl)-8-Fluoroquinolin-2(1H)-One. While it is not classified as a hazardous material, proper laboratory practices are essential to minimize risks. Users often seek information on material safety data sheets (MSDS) and disposal guidelines. Transparency in sourcing and documentation ensures adherence to international standards, fostering trust among stakeholders.

In summary, 4-(Bromomethyl)-8-Fluoroquinolin-2(1H)-One (CAS No. 176912-29-1) is a versatile compound with broad scientific and industrial relevance. Its applications span from pharmaceutical intermediates to advanced research tools, driven by ongoing innovations in chemistry and biology. As interest in functionalized quinolines continues to rise, this compound remains a focal point for discovery and development.